4-Amino-1-naphthol

• IUPAC Name: 4-aminonaphthalen-1-ol
• InChI: InChI=1S/C10H9NO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H,11H2
• InChI Key: ABJQKDJOYSQVFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2O)N
• Molecular Formula: C10H9NO
• DSSTOX Substance ID: DTXSID30182580
• Molecular Weight: 159.18 g/mol
• CAS No.: 2834-90-4

Description

4-Amino-1-naphthol is an organic compound with the molecular formula C10H9NO. It is a derivative of naphthalene, characterized by the presence of an amino group (-NH2) and a hydroxyl group (-OH) attached to the naphthalene ring. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Synthetic Routes and Reaction Conditions:

From 1-Naphthol: One common method involves the nitration of naphthalene to produce 1-nitronaphthalene, which is then hydrogenated to form 1-naphthylamine.

From 1,3-Dihydroxynaphthalene: Another method involves the air oxidation of 1,3-dihydroxynaphthalene.

Industrial Production Methods: Industrial production often involves the synthesis of 4-aminoalkyl-1-naphthol derivatives, which are then converted to the desired compound .

Types of Reactions:

Oxidation: this compound can undergo oxidation to form 1,4-naphthoquinone.

Reduction: The compound can be reduced to form various derivatives, including 4-aminoalkyl-1-naphthol.

Substitution: It can participate in substitution reactions, such as the Bucherer reaction, where it reacts with diazonium salts to form diazo dyes.

Common Reagents and Conditions:

Oxidation: Air or chemical oxidants.

Reduction: Hydrogen gas in the presence of a catalyst.

Substitution: Diazonium salts under acidic conditions.

Major Products:

Oxidation: 1,4-naphthoquinone.

Reduction: 4-aminoalkyl-1-naphthol derivatives.

Substitution: Diazo dyes.

Scientific Research Applications

4-Amino-1-naphthol has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of various organic compounds, including dyes and pigments.

Biology: The compound is employed in affinity chromatography for the purification of proteins, such as human immunoglobulin G.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds.

Industry: this compound is used in the production of dyes and pigments for textiles and other materials.

Safety and Hazards

4-Amino-1-naphthol is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, eye irritation, and may cause respiratory system damage. It should be used only under a chemical fume hood with adequate ventilation.

Future Directions

The future directions of 4-Amino-1-naphthol research could involve its use in the development of efficient multifunctional material systems (MFMS) due to its useful properties and good stability. It could also be used as anti-corrosion materials and as very good materials for NLO devices due to the high stability of the aromatic structure coupled with polarity given by the substituents.

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of various derivatives , which may interact with different biological targets.

Mode of Action

It’s primarily used as a building block in the synthesis of more complex molecules . The presence of the amino and hydroxyl groups allows it to participate in various chemical reactions, forming bonds with other molecules.

Biochemical Pathways

It’s used in the synthesis of a bifunctional ligand comprising a triazine scaffold substituted with 3-aminophenol and 4-amino-1-naphthol . This ligand has been used to create a highly selective affinity adsorbent for human immunoglobulin G (IgG) .

Result of Action

Its primary use is in the synthesis of other compounds

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors . These could include pH, temperature, and the presence of other chemicals.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 4-Amino-1-naphthol are largely determined by its structure, which includes an amino group and a hydroxyl group These functional groups allow it to participate in various biochemical reactions

Cellular Effects

It has been suggested that it may have potential effects on lysosomal enzymes when exposed to high doses of radiation

Molecular Mechanism

It is known that the compound can interact with other molecules through its amino and hydroxyl groups

Temporal Effects in Laboratory Settings

It is known that the compound must be kept dry during storage to avoid oxidation and discoloration .

Metabolic Pathways

While naphthalene and its derivatives are known to be metabolized by various organisms

Comparison with Similar Compounds

1-Amino-2-naphthol-4-sulfonic acid: Used in dye production.

5-Amino-1-naphthol: Another naphthol derivative with similar properties.

4-Amino-3-hydroxy-1-naphthalenesulfonic acid: Used in the synthesis of dyes.

Uniqueness: 4-Amino-1-naphthol is unique due to its specific combination of amino and hydroxyl groups on the naphthalene ring, which imparts distinct chemical reactivity and applications in various fields.

Customer Q & A

ANone: 4-amino-1-naphthol has the molecular formula C10H9NO and a molecular weight of 159.19 g/mol.

A: Yes, researchers have used various spectroscopic techniques to characterize this compound. [] Studies have investigated the formation of monomeric and dimeric ions using laser desorption/ionization (LDI) with a nitrogen laser. []

A: this compound serves as a redox mediator in electrochemical biosensors. [, , , , ] It participates in electrochemical-chemical (EC) and electrochemical-enzymatic (EN) redox cycling, enhancing the sensitivity of detection for various analytes. [, , , , ]

A: this compound undergoes repeated cycles of oxidation and reduction at the electrode surface in the presence of appropriate enzymes and reducing agents. [, , , , ] This continuous electron transfer amplifies the electrochemical signal, resulting in a higher sensitivity for analyte detection. [, , , , ]

A: The pH of the solution significantly impacts the electrochemical behavior of this compound during redox cycling. [] As pH decreases, the formal potentials of both this compound and the reducing agent tris(3-carboxyethyl)phosphine (TCEP) increase. [] This pH dependence is crucial for optimizing the sensitivity and selectivity of electrochemical detection methods employing this compound. []

A: Studies using Escherichia coli and Streptococcus faecalis revealed that the position of hydroxyl or amino groups on the naphthalene ring significantly influences radiosensitizing activity. [, ] Compounds with these groups in the ortho and para positions, like this compound, demonstrated greater effectiveness. [, ]

A: Research suggests that the presence of a methyl group, as in vitamin K5 (2-methyl-4-amino-1-naphthol), can reduce the compound's effectiveness compared to this compound in terms of radiosensitizing activity. [] Shifting the amino group to the adjacent ring in aminonaphthol also impacted synergism with radiation. []

A: this compound, particularly vitamin K5 (2-methyl-4-amino-1-naphthol hydrochloride), exhibits strong antimicrobial properties against various bacteria and fungi. [, , , , ] It shows inhibitory or lethal effects against pathogens like Staphylococcus aureus, Escherichia coli, Bacillus pyocyaneum, and Candida albicans. [, , , , , ]

A: Yes, studies demonstrate that this compound can synergistically enhance the activity of antibiotics like penicillin against certain bacteria. [] This suggests its potential use in combination therapy to combat microbial infections. []

ANone: While this compound exhibits antimicrobial and other biological activities, information on its toxicity profile, particularly long-term effects, requires further investigation.

A: A new tetrazolium method utilizes this compound, released from the hydrolysis of Gly-L-Pro-1-hydroxy-4-naphthylamide, for the histochemical localization of dipeptidyl peptidase IV. [] This method allows for precise enzyme localization by forming colored formazans at the sites of enzyme activity. []

A: Early research on this compound focused on its antimicrobial properties and potential as a preservative. [, ] Later, its role in redox cycling reactions for electrochemical sensing and its applications in various assays emerged as important areas of study. [, , , , ]